Cas no 2138195-72-7 (Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate)

• Product Name: Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate
• CAS No: 2138195-72-7
• MF: C₇H₃BrNNaO₂S₂
• MW: 300.127989053726
• CID: 6112449
• PubChem ID: 165956601
• Update Time: 2025-11-01

Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138195-72-7
• sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate
• EN300-724319
• Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate

• Inchi： 1S/C7H4BrNO2S2.Na/c8-5-3-12-6-1-4(13(10)11)2-9-7(5)6;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： OGGPTDWPIYTSIY-UHFFFAOYSA-M
• SMILES： BrC1=CSC2C=C(C=NC=21)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 298.86863g/mol
• Monoisotopic Mass: 298.86863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate

Introduction to Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate (CAS No. 2138195-72-7)

Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 2138195-72-7, represents a unique structural motif that combines a thiophene ring with a pyridine core, further functionalized with a bromine atom and a sulfinate group. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The significance of this compound lies in its potential applications as a building block for drug discovery. The presence of both bromine and sulfinate functionalities provides multiple points for further chemical modifications, enabling the development of diverse pharmacophores. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. Specifically, the thiophene-pyridine scaffold has been extensively studied for its role in modulating biological pathways associated with pain, neurodegeneration, and autoimmune diseases.

In the context of current research, Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate has been explored as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against enzymes implicated in chronic inflammation. The sulfinate group, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug-like molecules. This has opened up new avenues for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The bromine atom in the molecule serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the pharmaceutical industry to construct complex molecular architectures efficiently. By leveraging these transformations, researchers can introduce additional heterocycles or aromatic systems into the core structure, thereby tailoring the pharmacological properties of the resulting compounds. Such flexibility is crucial for optimizing drug candidates for clinical trials.

Moreover, the sulfinate moiety has been recognized for its ability to improve water solubility and metabolic stability in drug candidates. This property is particularly advantageous when designing oral formulations intended for long-term use. Recent computational studies have also suggested that the sulfinate group can influence the electronic distribution of the molecule, affecting its interaction with biological targets. These insights are being utilized to guide the rational design of next-generation therapeutic agents.

The synthesis of Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in streamlining these processes. The ability to produce this compound reliably and cost-effectively is critical for its adoption in industrial-scale drug development programs.

In summary, Sodium 3-bromothieno[3,2-b]pyridine-6-sulfinate (CAS No. 2138195-72-7) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and functional groups make it a versatile intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.